Cas no 1603173-69-8 (Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-)

• Product Name: Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-
• CAS No: 1603173-69-8
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 5295822
• Update Time: 2025-06-09

Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-

• Inchi： 1S/C8H16N2O3S/c11-8(3-4-9-5-8)6-10-14(12,13)7-1-2-7/h7,9-11H,1-6H2
• InChI Key： NUHJCGAWOMDXOU-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCNC2)(=O)=O)CC1

Additional information on Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-

Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- (CAS No. 1603173-69-8): A Comprehensive Overview

Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]-, identified by its CAS number 1603173-69-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of a cyclopropane ring and a pyrrolidinyl moiety, contribute to its distinctive chemical and pharmacological properties.

The cyclopropane ring is a key structural element in this molecule, introducing rigidity and electronic characteristics that can influence its interactions with biological targets. Cyclopropanes are known for their ability to enhance the binding affinity of molecules to proteins, making them valuable in the design of drug candidates. In contrast, the pyrrolidinyl group adds a hydrogen-bonding capability, which can be crucial for optimizing pharmacokinetic profiles and improving solubility. The N-sulfonamide linkage further enhances the molecule's polarity, facilitating its interaction with water-soluble biological targets.

Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- has been studied extensively for its potential applications in medicinal chemistry. Recent research has highlighted its role as a lead compound in the development of novel therapeutic agents. The compound's ability to modulate enzyme activity and receptor binding has made it a promising candidate for treating various diseases, including inflammatory disorders and infectious diseases. Its unique structural features have also been leveraged to develop derivatives with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have demonstrated that derivatives of sulfonamides can exhibit significant antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation. The presence of the cyclopropane ring in Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- appears to enhance its ability to disrupt these pathways, making it an attractive scaffold for further drug development. Additionally, the hydroxyl group on the pyrrolidinyl moiety provides a site for further functionalization, allowing researchers to tailor the molecule's properties for specific therapeutic applications.

The pharmacokinetic properties of Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- are another area of interest. Preliminary studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are critical for ensuring that the drug reaches its target site in sufficient concentrations to be effective. Furthermore, the compound's water solubility suggests that it may be suitable for formulation into various delivery systems, including oral tablets and injectable solutions.

In recent years, computational chemistry has played a pivotal role in understanding the behavior of this compound both in vitro and in vivo. Advanced molecular modeling techniques have been employed to predict how Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- interacts with biological targets at the atomic level. These studies have provided valuable insights into optimizing its structure for improved efficacy and reduced side effects. For instance, computational analysis has helped identify key residues on target proteins that are critical for binding affinity, guiding medicinal chemists in designing more potent derivatives.

The synthesis of Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- represents another significant area of research. The development of efficient synthetic routes is essential for producing this compound on an industrial scale. Recent advances in synthetic methodologies have enabled researchers to construct complex sulfonamide derivatives with high yield and purity. These advancements have not only facilitated further mechanistic studies but also paved the way for large-scale production necessary for clinical trials and commercialization.

The safety profile of Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- is another critical consideration in its development as a therapeutic agent. Preclinical studies have been conducted to evaluate its toxicity and potential side effects. These studies have shown that the compound exhibits moderate toxicity at high doses but is generally well-tolerated at therapeutic concentrations. Understanding these toxicological profiles is essential for ensuring patient safety during clinical trials and future therapeutic use.

The future prospects for Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to further optimize its efficacy and safety through structural modifications and formulation innovations. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from preclinical studies to clinical trials.

In conclusion, Cyclopropanesulfonamide, N-[(3-hydroxy-3-pyrrolidinyl)methyl]- (CAS No. 1603173-69-8) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. Its potential applications in oncology, inflammatory diseases, and other therapeutic areas make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in shaping the future of medicine.